Cas no 478065-52-0 (2-{4-(tert-Butyl)benzylsulfanyl}-3-quinolinecarbaldehyde)

2-{4-(tert-Butyl)benzylsulfanyl}-3-quinolinecarbaldehyde is a quinoline-based organic compound featuring a tert-butylbenzylsulfanyl substituent and a formyl functional group at the 3-position. This structure imparts unique reactivity, making it a valuable intermediate in synthetic organic chemistry, particularly for the preparation of heterocyclic compounds and pharmaceutical scaffolds. The tert-butyl group enhances steric and electronic properties, while the thioether linkage offers versatility for further functionalization. The aldehyde moiety serves as a key handle for condensation or nucleophilic addition reactions, facilitating the synthesis of more complex molecular architectures. Its well-defined structure and stability under standard conditions make it suitable for research applications in medicinal chemistry and materials science.
2-{4-(tert-Butyl)benzylsulfanyl}-3-quinolinecarbaldehyde structure
478065-52-0 structure
Product Name:2-{4-(tert-Butyl)benzylsulfanyl}-3-quinolinecarbaldehyde
CAS No:478065-52-0
MF:
MW:
CID:4653519
Update Time:2025-05-26

2-{4-(tert-Butyl)benzylsulfanyl}-3-quinolinecarbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 2-{4-(tert-Butyl)benzylsulfanyl}-3-quinolinecarbaldehyde

2-{4-(tert-Butyl)benzylsulfanyl}-3-quinolinecarbaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
T158610-25mg
2-{[4-(tert-Butyl)benzyl]sulfanyl}-3-quinolinecarbaldehyde
478065-52-0
25mg
$ 230.00 2022-06-03
TRC
T158610-50mg
2-{[4-(tert-Butyl)benzyl]sulfanyl}-3-quinolinecarbaldehyde
478065-52-0
50mg
$ 380.00 2022-06-03
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD00913452-1g
2-{[(4-tert-butylphenyl)methyl]sulfanyl}quinoline-3-carbaldehyde
478065-52-0 90%
1g
¥4193.0 2024-04-18
A2B Chem LLC
AI84465-1mg
2-{[(4-tert-butylphenyl)methyl]sulfanyl}quinoline-3-carbaldehyde
478065-52-0 >90%
1mg
$201.00 2024-04-19
A2B Chem LLC
AI84465-5mg
2-{[(4-tert-butylphenyl)methyl]sulfanyl}quinoline-3-carbaldehyde
478065-52-0 >90%
5mg
$214.00 2024-04-19
A2B Chem LLC
AI84465-10mg
2-{[(4-tert-butylphenyl)methyl]sulfanyl}quinoline-3-carbaldehyde
478065-52-0 >90%
10mg
$240.00 2024-04-19
A2B Chem LLC
AI84465-500mg
2-{[(4-tert-butylphenyl)methyl]sulfanyl}quinoline-3-carbaldehyde
478065-52-0 >90%
500mg
$720.00 2024-04-19
A2B Chem LLC
AI84465-1g
2-{[(4-tert-butylphenyl)methyl]sulfanyl}quinoline-3-carbaldehyde
478065-52-0 >90%
1g
$1295.00 2024-04-19
abcr
AB581336-500mg
2-{[4-(t-Butyl)benzyl]sulfanyl}-3-quinolinecarbaldehyde; .
478065-52-0
500mg
€678.60 2025-04-18
abcr
AB581336-1g
2-{[4-(t-Butyl)benzyl]sulfanyl}-3-quinolinecarbaldehyde; .
478065-52-0
1g
€1312.80 2025-04-18

2-{4-(tert-Butyl)benzylsulfanyl}-3-quinolinecarbaldehyde Related Literature

Additional information on 2-{4-(tert-Butyl)benzylsulfanyl}-3-quinolinecarbaldehyde

Comprehensive Overview of 2-{4-(tert-Butyl)benzylsulfanyl}-3-quinolinecarbaldehyde (CAS No. 478065-52-0)

The compound 2-{4-(tert-Butyl)benzylsulfanyl}-3-quinolinecarbaldehyde (CAS No. 478065-52-0) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry, material science, and synthetic organic research. With its unique structural features, including a quinoline core and a tert-butylbenzylsulfanyl moiety, this compound serves as a versatile intermediate for the development of novel pharmaceuticals, agrochemicals, and advanced materials. Its CAS number 478065-52-0 is frequently searched in scientific databases, reflecting its growing relevance in cutting-edge research.

In recent years, the demand for quinoline-based derivatives has surged due to their broad-spectrum biological activities, including antimicrobial, anticancer, and anti-inflammatory properties. The incorporation of a tert-butyl group enhances the lipophilicity and stability of the molecule, making it a valuable scaffold for drug discovery. Researchers are particularly interested in its potential applications in targeted drug delivery systems and small-molecule inhibitors, which align with current trends in personalized medicine and precision therapeutics.

From a synthetic perspective, 2-{4-(tert-Butyl)benzylsulfanyl}-3-quinolinecarbaldehyde is often utilized in multicomponent reactions and catalytic transformations, owing to its reactive aldehyde functionality. Its sulfanyl linker provides a strategic handle for further modifications, enabling the construction of complex molecular architectures. This adaptability has made it a focal point in studies exploring green chemistry and sustainable synthesis, topics that resonate with the global push toward environmentally friendly practices.

The compound's physicochemical properties, such as its solubility profile and thermal stability, are also of great interest to material scientists. Its aromatic quinoline backbone contributes to its potential use in organic electronics, including OLEDs and photovoltaic devices. As the demand for high-performance materials grows, CAS No. 478065-52-0 is increasingly being investigated for its role in next-generation technologies.

In the context of AI-driven drug discovery, 2-{4-(tert-Butyl)benzylsulfanyl}-3-quinolinecarbaldehyde has emerged as a promising candidate for virtual screening and machine learning-based optimization. Its structural diversity aligns well with the search for novel bioactive compounds, a hot topic in computational chemistry. Researchers are leveraging its molecular descriptors to predict binding affinities and pharmacokinetic properties, accelerating the drug development pipeline.

Furthermore, the compound's relevance extends to academic research, where it is frequently cited in studies exploring structure-activity relationships (SAR) and mechanistic investigations. Its long-tail keyword variations, such as "synthesis of 2-{4-(tert-Butyl)benzylsulfanyl}-3-quinolinecarbaldehyde" or "applications of CAS 478065-52-0," are commonly searched in scholarly platforms, underscoring its interdisciplinary appeal.

In summary, 2-{4-(tert-Butyl)benzylsulfanyl}-3-quinolinecarbaldehyde (CAS No. 478065-52-0) represents a multifaceted compound with significant potential across multiple scientific domains. Its unique chemical properties, combined with its applicability in emerging technologies and healthcare innovations, make it a subject of ongoing exploration and discovery. As research continues to evolve, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in science and industry.

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